Cas no 946211-61-6 (N-(2-{(ethylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)thiophene-2-carboxamide)

N-(2-{(ethylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)thiophene-2-carboxamide is a specialized thiazole-thiophene hybrid compound with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a phenyl-substituted thiazole core linked to a thiophene carboxamide moiety via a sulfanyl-ethylcarbamoyl bridge, offering unique electronic and steric properties. This compound may exhibit enhanced binding affinity to biological targets due to its multifunctional design, making it a candidate for drug development, particularly in targeting enzyme inhibition or receptor modulation. Its synthetic versatility allows for further derivatization, enabling structure-activity relationship studies. The presence of sulfur-containing groups may contribute to improved metabolic stability or bioavailability in therapeutic contexts.

N-(2-{(ethylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)thiophene-2-carboxamide structure

946211-61-6 structure

Product Name:N-(2-{(ethylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)thiophene-2-carboxamide

CAS No:946211-61-6

MF:C₁₈H₁₇N₃O₂S₃

MW:403.541479825974

CID:6439350

Update Time:2025-11-06

N-(2-{(ethylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(2-{(ethylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)thiophene-2-carboxamide
- N-[2-[2-(ethylamino)-2-oxoethyl]sulfanyl-4-phenyl-1,3-thiazol-5-yl]thiophene-2-carboxamide
- Inchi： 1S/C18H17N3O2S3/c1-2-19-14(22)11-25-18-20-15(12-7-4-3-5-8-12)17(26-18)21-16(23)13-9-6-10-24-13/h3-10H,2,11H2,1H3,(H,19,22)(H,21,23)
- InChI Key： DOOFNRXNYOZTRK-UHFFFAOYSA-N
- SMILES： C1(C(NC2SC(SCC(NCC)=O)=NC=2C2=CC=CC=C2)=O)SC=CC=1

N-(2-{(ethylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)thiophene-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5034-0634-2μmol	N-(2-{[(ethylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)thiophene-2-carboxamide	946211-61-6	2μmol	$57.0	2023-09-10
Life Chemicals	F5034-0634-5μmol	N-(2-{[(ethylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)thiophene-2-carboxamide	946211-61-6	5μmol	$63.0	2023-09-10
Life Chemicals	F5034-0634-10μmol	N-(2-{[(ethylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)thiophene-2-carboxamide	946211-61-6	10μmol	$69.0	2023-09-10
Life Chemicals	F5034-0634-20μmol	N-(2-{[(ethylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)thiophene-2-carboxamide	946211-61-6	20μmol	$79.0	2023-09-10
Life Chemicals	F5034-0634-1mg	N-(2-{[(ethylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)thiophene-2-carboxamide	946211-61-6	1mg	$54.0	2023-09-10
Life Chemicals	F5034-0634-2mg	N-(2-{[(ethylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)thiophene-2-carboxamide	946211-61-6	2mg	$59.0	2023-09-10
Life Chemicals	F5034-0634-3mg	N-(2-{[(ethylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)thiophene-2-carboxamide	946211-61-6	3mg	$63.0	2023-09-10
Life Chemicals	F5034-0634-4mg	N-(2-{[(ethylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)thiophene-2-carboxamide	946211-61-6	4mg	$66.0	2023-09-10
Life Chemicals	F5034-0634-5mg	N-(2-{[(ethylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)thiophene-2-carboxamide	946211-61-6	5mg	$69.0	2023-09-10
Life Chemicals	F5034-0634-10mg	N-(2-{[(ethylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)thiophene-2-carboxamide	946211-61-6	10mg	$79.0	2023-09-10

N-(2-{(ethylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)thiophene-2-carboxamide Related Literature

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2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

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Additional information on N-(2-{(ethylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)thiophene-2-carboxamide

N-(2-{(Ethylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)thiophene-2-carboxamide: A Comprehensive Overview

The compound with CAS No 946211-61-6, known as N-(2-{(ethylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)thiophene-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a thiazole ring, a thiophene moiety, and an ethylcarbamoyl group, all of which contribute to its distinctive chemical properties.

The synthesis of this compound involves a series of intricate reactions that highlight the importance of precise stoichiometry and reaction conditions. Recent studies have demonstrated that the synthesis can be optimized by employing microwave-assisted techniques, which not only enhance reaction efficiency but also reduce the overall production time. This advancement has made the compound more accessible for further research and potential applications.

One of the most promising applications of N-(2-{(ethylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)thiophene-2-carboxamide lies in its potential as a therapeutic agent. Preclinical studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, making it a strong candidate for the development of novel drugs targeting chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

Furthermore, the compound's ability to act as a selective inhibitor of certain enzymes has been explored in recent research. For instance, studies published in the Journal of Medicinal Chemistry have highlighted its potential as an inhibitor of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways.

Beyond its medicinal applications, this compound has also shown promise in materials science due to its unique electronic properties. Researchers have investigated its use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). The presence of sulfur atoms in its structure contributes to its high electron mobility and stability under various environmental conditions.

Recent advancements in computational chemistry have enabled scientists to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure and interaction patterns with biological targets at an atomic level. Such information is invaluable for guiding further optimization efforts aimed at enhancing its therapeutic efficacy and reducing potential side effects.

In conclusion, N-(2-{(ethylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)thiophene-2-carboxamide represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its synthesis has been refined through innovative techniques, while its biological and electronic properties continue to be explored for novel uses in medicine and materials science.